Cas no 2248408-47-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2248408-47-9
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 6086133
• PubChem ID: 165978765
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate
• EN300-6514470
• 2248408-47-9

• Inchi： 1S/C15H13N3O4/c1-10-8-16-17(9-10)7-6-13(19)22-18-14(20)11-4-2-3-5-12(11)15(18)21/h2-5,8-9H,6-7H2,1H3
• InChI Key： BNOYPGOMNOURHA-UHFFFAOYSA-N
• SMILES： O(C(CCN1C=C(C)C=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(4-Methyl-1H-Pyrazol-1-Yl)Propanoate: A Comprehensive Overview

The compound with CAS No. 2248408-47-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of intense research interest.

Structural Insights and Synthesis

The molecule consists of a dihydroisoindole core, which is a bicyclic structure with two oxygen atoms in the 1,3-dioxo positions. This core is connected to a pyrazole ring, which is substituted with a methyl group at the 4-position. The propanoate ester linkage between these two moieties contributes to the compound's stability and bioavailability. The synthesis of this compound involves a multi-step process, including the formation of the dihydroisoindole ring and subsequent coupling with the pyrazole derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for biological studies.

Biological Activity and Pharmacological Properties

Recent investigations have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-(4-methylpyrazolyl)propanoate exhibits potent activity in various biological assays. For instance, studies have shown that it acts as a selective inhibitor of certain enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, its ability to modulate receptor activity suggests potential applications in the treatment of neurological disorders.

Applications in Drug Development

The compound's unique combination of structural features and biological activity has positioned it as a valuable tool in drug discovery. Its dihydroisoindole core provides a rigid framework that can be further modified to enhance its pharmacokinetic properties. Researchers are exploring various strategies to improve its solubility and bioavailability, which are critical factors for its successful translation into clinical settings.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl Propanoate derivatives degrade under specific conditions, reducing their persistence in the environment. However, further research is needed to fully assess their ecological footprint and ensure safe handling practices.

Conclusion

In summary, CAS No. 2248408-47-9, or 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl Propanoate, represents a significant advancement in organic chemistry with promising applications in pharmacology. Its unique structure and biological activity make it a valuable asset for researchers seeking novel therapeutic agents. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovation in drug development.